
Application Notes and Protocols: Preparation of
PF-06380101 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PF-06380101

Cat. No.: B609976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-
06380101, a potent auristatin microtubule inhibitor. Adherence to this protocol is crucial for

ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PF-06380101 is presented in Table

1. This information is essential for accurate concentration calculations and for understanding

the compound's general characteristics.
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Property Value Source

Molecular Formula C39H62N6O6S [1][2]

Molecular Weight 743.02 g/mol [1][2]

CAS Number 1436391-86-4 [1]

Appearance Solid powder [2]

Solubility in DMSO

35 mg/mL (46.60 mM) with

sonication and warming; 65

mg/mL (87.48 mM) with

sonication

[3][4]

Storage of Solid

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years)

[2]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[5][6]

Experimental Protocol: Preparation of a 10 mM PF-
06380101 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-06380101 in dimethyl

sulfoxide (DMSO).

Materials:

PF-06380101 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Calibrated precision balance

Vortex mixer
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Sonicator (optional, but recommended)

Pipettes and sterile pipette tips

Procedure:

Equilibrate PF-06380101: Before opening, allow the vial of PF-06380101 solid to equilibrate

to room temperature for at least 20 minutes. This prevents condensation of moisture onto the

compound.

Weigh PF-06380101: Tare a clean, dry microcentrifuge tube on a precision balance.

Carefully weigh out the desired amount of PF-06380101. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 7.43 mg of PF-06380101 (Molecular Weight = 743.02 g/mol

).

Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the PF-06380101 solid. To continue the example, add 1 mL of DMSO.

Dissolve the Compound:

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[4] Gentle

warming (e.g., to 37°C) can also aid in dissolution.[3]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in amber microcentrifuge tubes or tubes wrapped

in foil.[5][6]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5][6]
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Experimental Workflow
The following diagram illustrates the key steps in the preparation of the PF-06380101 stock

solution.
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Caption: Workflow for PF-06380101 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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